Cas no 1936652-98-0 (2-[(tert-butoxy)carbonyl]-2-azaspiro[3.4]octane-6-carboxylic acid)
2-[(tert-butoxy)carbonyl]-2-azaspiro[3.4]octane-6-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(tert-butoxycarbonyl)-2-azaspiro[3.4]octane-6-carboxylic acid
- 2-[(tert-butoxy)carbonyl]-2-azaspiro[3.4]octane-6-carboxylic acid
- 1936652-98-0
- 2-(tert-butoxycarbonyl)-2-azaspiro[3.4]octane-6-carboxylicacid
- AKOS032961057
- MFCD28987409
- D97080
- 2-Boc-2-azaspiro[3.4]octane-6-carboxylic acid
- SY324118
- 2-[(2-methylpropan-2-yl)oxycarbonyl]-2-azaspiro[3.4]octane-6-carboxylic acid
- EN300-211692
- CS-0148043
- PS-20450
-
- MDL: MFCD28987409
- Inchi: 1S/C13H21NO4/c1-12(2,3)18-11(17)14-7-13(8-14)5-4-9(6-13)10(15)16/h9H,4-8H2,1-3H3,(H,15,16)
- InChI Key: IBYZHUJHCNYYAZ-UHFFFAOYSA-N
- SMILES: O(C(C)(C)C)C(N1CC2(C1)CCC(C(=O)O)C2)=O
Computed Properties
- Exact Mass: 255.14705815g/mol
- Monoisotopic Mass: 255.14705815g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 366
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 66.8
- XLogP3: 1.4
2-[(tert-butoxy)carbonyl]-2-azaspiro[3.4]octane-6-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y0992383-1g |
2-(tert-butoxycarbonyl)-2-azaspiro[3.4]octane-6-carboxylic acid |
1936652-98-0 | 95% | 1g |
$2350 | 2024-08-02 | |
| eNovation Chemicals LLC | Y1010051-100mg |
2-[(tert-butoxy)carbonyl]-2-azaspiro[3.4]octane-6-carboxylic acid |
1936652-98-0 | 97% | 100mg |
$325 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1010051-250MG |
2-[(tert-butoxy)carbonyl]-2-azaspiro[3.4]octane-6-carboxylic acid |
1936652-98-0 | 97% | 250mg |
$545 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1010051-500MG |
2-[(tert-butoxy)carbonyl]-2-azaspiro[3.4]octane-6-carboxylic acid |
1936652-98-0 | 97% | 500mg |
$760 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1010051-1G |
2-[(tert-butoxy)carbonyl]-2-azaspiro[3.4]octane-6-carboxylic acid |
1936652-98-0 | 97% | 1g |
$1090 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1010051-5G |
2-[(tert-butoxy)carbonyl]-2-azaspiro[3.4]octane-6-carboxylic acid |
1936652-98-0 | 97% | 5g |
$3275 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1010051-10G |
2-[(tert-butoxy)carbonyl]-2-azaspiro[3.4]octane-6-carboxylic acid |
1936652-98-0 | 97% | 10g |
$4750 | 2023-09-03 | |
| Chemenu | CM538135-100mg |
2-(tert-Butoxycarbonyl)-2-azaspiro[3.4]octane-6-carboxylic acid |
1936652-98-0 | 95%+ | 100mg |
$*** | 2023-03-30 | |
| Chemenu | CM538135-250mg |
2-(tert-Butoxycarbonyl)-2-azaspiro[3.4]octane-6-carboxylic acid |
1936652-98-0 | 95%+ | 250mg |
$*** | 2023-03-30 | |
| Chemenu | CM538135-500mg |
2-(tert-Butoxycarbonyl)-2-azaspiro[3.4]octane-6-carboxylic acid |
1936652-98-0 | 95%+ | 500mg |
$*** | 2023-03-30 |
2-[(tert-butoxy)carbonyl]-2-azaspiro[3.4]octane-6-carboxylic acid Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
Additional information on 2-[(tert-butoxy)carbonyl]-2-azaspiro[3.4]octane-6-carboxylic acid
2-[(tert-butoxy)carbonyl]-2-azaspiro[3.4]octane-6-carboxylic acid: A Comprehensive Overview
The compound with CAS No 1936652-98-0, known as 2-[(tert-butoxy)carbonyl]-2-azaspiro[3.4]octane-6-carboxylic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique spirocyclic structure, which combines a bicyclic framework with a carboxylic acid group and a tert-butoxycarbonyl (Boc) protecting group. The molecule's structure lends it to various applications, particularly in drug discovery and chemical synthesis.
Recent studies have highlighted the importance of spirocyclic compounds like 2-[(tert-butoxy)carbonyl]-2-azaspiro[3.4]octane-6-carboxylic acid in medicinal chemistry. Spirocycles are known for their ability to adopt rigid conformations, which can enhance molecular stability and bioavailability. This property makes them valuable in the design of bioactive molecules, including potential drug candidates. The presence of the Boc group in this compound adds another layer of functionality, as it serves as a versatile protecting group in peptide synthesis and other organic transformations.
The synthesis of 2-[(tert-butoxy)carbonyl]-2-azaspiro[3.4]octane-6-carboxylic acid involves a multi-step process that typically begins with the preparation of the spirocyclic core. Researchers have employed various strategies, including ring-closing metathesis and stepwise cyclization, to construct the spiro[3.4]octane framework. The introduction of the Boc group and the carboxylic acid moiety are critical steps that ensure the compound's functionality and versatility in subsequent reactions.
One of the most intriguing aspects of this compound is its potential biological activity. Preliminary studies suggest that 2-[(tert-butoxy)carbonyl]-2-azaspiro[3.4]octane-6-carboxylic acid may exhibit inhibitory effects on certain enzymes or receptors, making it a promising lead compound for drug development. Its spirocyclic structure could also contribute to its ability to interact with specific protein targets, enhancing its therapeutic potential.
In terms of physical properties, 2-[(tert-butoxy)carbonyl]-2-azaspiro[3.4]octane-6-carboxylic acid has been characterized by techniques such as NMR spectroscopy and mass spectrometry. These analyses provide insights into its molecular weight, purity, and structural integrity, which are essential for quality control in chemical synthesis and pharmacological testing.
The application of CAS No 1936652-98-0 extends beyond medicinal chemistry into materials science and catalysis. Its unique structure could serve as a template for designing novel catalysts or materials with tailored properties. Additionally, the compound's compatibility with various synthetic protocols makes it a valuable building block in organic synthesis.
In conclusion, 2-[(tert-butoxy)carbonyl]-2-azaspiro[3.4]octane-6-carboxylic acid (CAS No 1936652-98
1936652-98-0 (2-[(tert-butoxy)carbonyl]-2-azaspiro[3.4]octane-6-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)